Cas no 945493-51-6 (Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate)

Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate is an organoboron reagent commonly employed in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The tert-butoxycarbonyl (Boc) protecting group enhances the compound's shelf life and handling characteristics, while the potassium trifluoroborate moiety improves solubility and stability under aqueous conditions. This reagent is particularly useful in the synthesis of indole-containing pharmaceuticals and agrochemicals, offering efficient coupling with aryl or heteroaryl halides. Its crystalline solid form facilitates precise weighing and storage. The compound's compatibility with mild reaction conditions and functional group tolerance makes it a valuable intermediate in complex organic syntheses.
Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate structure
945493-51-6 structure
Product Name:Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate
CAS No:945493-51-6
MF:C13H14BF3KNO2
MW:323.160274982452
CID:1075498
PubChem ID:329763647
Update Time:2025-11-03

Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate Chemical and Physical Properties

Names and Identifiers

    • Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate
    • Potassium 1-Boc-indole-2-trifluoroborate
    • Potassium [1-(tert-Butoxycarbonly)-1H-indole-2-yl]trifluoroborate
    • Potassium (1-(tert-butoxycarbonyl)-1H-indol-2-yl)trifluoroborate
    • 937810-18-9
    • POTASSIUM 1-(TERT-BUTOXYCARBONYL)-1H-INDOLE-2-TRIFLUOROBORATE
    • Potassium 1-Boc-1H-indole-2-trifluoroborate
    • AKOS015949583
    • 945493-51-6
    • Potassium[1-(tert-butoxycarbonly)-1H-indole-2-yl]trifluoroborate
    • FT-0685680
    • EN300-12453111
    • Potassium 1-(tert-butoxycarbonyl)indole-2-trifluoroborate
    • potassium {1-[(tert-butoxy)carbonyl]-1H-indol-2-yl}trifluoroboranuide
    • J-524002
    • potassium;trifluoro-[1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boranuide
    • MFCD12912217
    • DTXSID10635403
    • Potassium [1-(tert-butoxycarbonyl)-1H-indol-2-yl](trifluoro)borate(1-)
    • HS-4143
    • G86261
    • MDL: MFCD12912217
    • Inchi: 1S/C13H14BF3NO2.K/c1-13(2,3)20-12(19)18-10-7-5-4-6-9(10)8-11(18)14(15,16)17;/h4-8H,1-3H3;/q-1;+1
    • InChI Key: IIPRPASPOXMUTF-UHFFFAOYSA-N
    • SMILES: [K+].F[B-](C1=CC2C=CC=CC=2N1C(=O)OC(C)(C)C)(F)F

Computed Properties

  • Exact Mass: 323.0706748g/mol
  • Monoisotopic Mass: 323.0706748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 387
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.2Ų

Experimental Properties

  • Melting Point: 168-175 °C

Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H332
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:1
  • Hazard Category Code: 20/22-38
  • Hazardous Material Identification: Xn

Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate Pricemore >>

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Additional information on Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate

Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate: A Comprehensive Overview

The compound Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate, identified by the CAS number 945493-51-6, is a significant entity in the field of organic chemistry. This compound is notable for its unique structure, which combines a trifluoroborate anion with a substituted indole moiety. The indole ring, a heterocyclic aromatic structure, is a fundamental building block in various chemical and biological systems. The tert-butoxycarbonyl (Boc) group attached to the indole further enhances its versatility, making it a valuable intermediate in synthetic chemistry.

Recent advancements in chemical synthesis have highlighted the importance of this compound in the construction of bioactive molecules. Its role as an intermediate in the synthesis of complex natural products and pharmaceutical agents has been extensively explored. For instance, studies have demonstrated its utility in the preparation of indole-based alkaloids, which are known for their diverse pharmacological activities. The trifluoroborate group, on the other hand, imparts unique electronic properties that facilitate various catalytic transformations.

The synthesis of Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate involves a multi-step process that typically begins with the preparation of the indole derivative. The introduction of the Boc group is achieved through standard protection techniques, ensuring the stability and reactivity of the intermediate. Subsequent reactions with boron-based reagents yield the final trifluoroborate salt. This compound is often employed in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it serves as a boronic acid surrogate.

One of the most intriguing aspects of this compound is its application in asymmetric catalysis. Recent research has shown that it can act as a chiral ligand precursor in transition metal-catalyzed reactions, enabling enantioselective syntheses of complex molecules. Its ability to coordinate with metals like palladium and nickel has made it an invaluable tool in modern organic synthesis.

In addition to its synthetic applications, Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate has also found relevance in materials science. Its electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Studies have explored its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells, where its structure contributes to efficient charge transport and emission characteristics.

From an environmental standpoint, this compound's stability and biodegradability are critical considerations. Research into its eco-friendly synthesis pathways and waste management strategies has gained momentum, aligning with global efforts to promote sustainable chemistry practices.

In conclusion, Potassium [1-(tert-Butoxycarbonyl)-1H-indole-2-yl]trifluoroborate stands as a testament to the ingenuity of modern chemical synthesis. Its diverse applications across multiple disciplines underscore its importance as both a research tool and an industrial material. As scientific advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping future innovations.

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